![molecular formula C15H20N2O4 B4709199 ethyl N-[4-(butyrylamino)benzoyl]glycinate](/img/structure/B4709199.png)
ethyl N-[4-(butyrylamino)benzoyl]glycinate
Overview
Description
Ethyl N-[4-(butyrylamino)benzoyl]glycinate, also known as ethyl 4-(butyrylamino)benzoate glycinate, is a chemical compound that has been extensively studied for its potential applications in the field of biochemistry and pharmacology. This compound is a derivative of benzoyl glycine, which has been found to exhibit anti-inflammatory and analgesic properties.
Scientific Research Applications
Ethyl N-[4-(butyrylamino)benzoyl]glycinate has been extensively studied for its potential applications in the field of biochemistry and pharmacology. One of the main applications of this compound is as an inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. Studies have shown that this compound N-[4-(butyrylamino)benzoyl]glycinate can effectively inhibit COX-2 enzymes, which are involved in inflammation and pain associated with various diseases such as arthritis.
Mechanism of Action
The mechanism of action of ethyl N-[4-(butyrylamino)benzoyl]glycinate N-[4-(butyrylamino)benzoyl]glycinate involves the inhibition of COX-2 enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting COX-2 enzymes, this compound N-[4-(butyrylamino)benzoyl]glycinate can effectively reduce inflammation and pain associated with various diseases.
Biochemical and physiological effects:
Studies have shown that this compound N-[4-(butyrylamino)benzoyl]glycinate can effectively reduce inflammation and pain associated with various diseases. This compound has also been found to exhibit anti-tumor properties and has been studied for its potential applications in cancer therapy. Additionally, this compound N-[4-(butyrylamino)benzoyl]glycinate has been found to exhibit antioxidant properties, which can help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl N-[4-(butyrylamino)benzoyl]glycinate N-[4-(butyrylamino)benzoyl]glycinate in lab experiments is its well-established synthesis method, which allows for easy production of the compound. Additionally, this compound has been extensively studied and its mechanism of action is well-understood. However, one limitation of using this compound N-[4-(butyrylamino)benzoyl]glycinate in lab experiments is its potential toxicity, which can limit its use in certain applications.
Future Directions
There are numerous future directions for the study of ethyl N-[4-(butyrylamino)benzoyl]glycinate N-[4-(butyrylamino)benzoyl]glycinate. One potential direction is the development of new derivatives of this compound with enhanced anti-inflammatory and analgesic properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound N-[4-(butyrylamino)benzoyl]glycinate and its potential applications in cancer therapy. Finally, the potential toxicity of this compound should be further studied to determine its safety for use in various applications.
properties
IUPAC Name |
ethyl 2-[[4-(butanoylamino)benzoyl]amino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-3-5-13(18)17-12-8-6-11(7-9-12)15(20)16-10-14(19)21-4-2/h6-9H,3-5,10H2,1-2H3,(H,16,20)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGASWTYMWXKMIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=C(C=C1)C(=O)NCC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3-{2-cyano-3-[(3-ethoxyphenyl)amino]-3-oxo-1-propen-1-yl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid](/img/structure/B4709117.png)
![3-({[3-(isopropoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)bicyclo[2.2.2]octane-2-carboxylic acid](/img/structure/B4709122.png)
![N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-1-naphthamide](/img/structure/B4709148.png)
![dimethyl 5-({2-[(2-methoxyethyl)thio]benzoyl}amino)isophthalate](/img/structure/B4709163.png)
![ethyl 5-methyl-2-[(1-piperidinylacetyl)amino]-3-thiophenecarboxylate](/img/structure/B4709164.png)
![N-(2,5-dimethoxyphenyl)-2-{[4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4709185.png)
![1-{4-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]phenyl}-2-pyrrolidinone](/img/structure/B4709207.png)
![propyl 4-{[3-(3,4,5-trimethoxyphenyl)acryloyl]amino}benzoate](/img/structure/B4709216.png)
![N~2~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)-N~1~-[4-(trifluoromethyl)phenyl]glycinamide](/img/structure/B4709227.png)